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Compound of Interest

Compound Name:
1-(Phenylsulphonyl)-4-cyano-2-

iodo-7-azaindole

CAS No.: 1227270-55-4

Cat. No.: B597011

Get Quote

Introduction: The Strategic Importance of 7-
Azaindole Functionalization
The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold is a privileged heterocyclic motif in modern

drug discovery. As an isostere of indole, it introduces a hydrogen bond acceptor via the pyridine

nitrogen, which can significantly alter a molecule's physicochemical properties, binding

interactions, and metabolic profile.[1] This unique feature has positioned 7-azaindole

derivatives as core components in a multitude of therapeutic agents, including kinase inhibitors

and other targeted therapies.

The functionalization of the 7-azaindole ring is paramount for exploring structure-activity

relationships (SAR). Among the various positions, the C2-position is a key vector for

introducing diversity. Palladium-catalyzed cross-coupling reactions represent the most powerful

and versatile strategy for forging new carbon-carbon (C-C) and carbon-heteroatom (C-N, C-O)

bonds at this position, starting from the readily accessible 2-iodo-7-azaindole precursor.[2][3]

These reactions, pioneered by Nobel laureates Heck, Negishi, and Suzuki, operate through

well-defined catalytic cycles, offering high efficiency and broad functional group tolerance.[4][5]
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This document provides an in-depth guide for researchers, scientists, and drug development

professionals on the theory and practice of the most critical palladium-catalyzed cross-coupling

methods for modifying 2-iodo-7-azaindoles. It moves beyond simple step-by-step instructions to

explain the causality behind procedural choices, ensuring robust, reproducible, and

transferable results.

General Experimental Workflow
A successful cross-coupling reaction hinges on meticulous execution from setup to purification.

The following workflow illustrates the critical stages.
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Caption: General workflow for palladium-catalyzed cross-coupling reactions.

Suzuki-Miyaura Coupling: Forging C(sp²)–C(sp²)
Bonds
The Suzuki-Miyaura reaction is the preeminent method for creating aryl-aryl or aryl-vinyl bonds,

coupling an organoboron species (boronic acid or ester) with an organohalide.[4][6] Its

advantages include the commercial availability of diverse boronic acids, the use of mild

reaction conditions, and the generation of non-toxic boron-based byproducts, making it highly

valuable in pharmaceutical process chemistry.[5]

The Catalytic Cycle: A Mechanistic Overview
The reaction proceeds through a well-established catalytic cycle involving Pd(0) and Pd(II)

intermediates.[7]
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Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-iodine bond of the 2-

iodo-7-azaindole, forming a Pd(II) complex. This is often the rate-determining step of the

cycle.[7]

Transmetalation: The organic group from the boronic acid (activated by a base) is

transferred to the palladium center, displacing the halide. The base is crucial here,

forming a boronate species which is more nucleophilic and facilitates the transfer.

Reductive Elimination: The two organic fragments on the Pd(II) center couple and are

eliminated, forming the desired C-C bond and regenerating the active Pd(0) catalyst,

which re-enters the cycle.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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